Cas no 7492-38-8 (2-Methyloctan-4-one)

2-Methyloctan-4-one Properties

Names and Identifiers

• 2-Methyloctan-4-one
• 2-Methyl-4-octanone
• 2-Methyl-octan-4-on
• 2-methyl-octan-4-one
• 4-Octanone,2-methyl
• butyl isobutyl ketone
• AKOS009157524
• DTXSID4074308
• SCHEMBL108545
• CHEBI:179613
• 2-methyloctan-4-one
• n-Butyl isobutyl ketone
• AS-57224
• 7492-38-8
• 4-Octanone, 2-methyl-
• MFCD00048808
• CS-0207487
• AMY19268
• LMFA12000124
• FT-0719419
• 2-Methyl-4-octanone, AldrichCPR
• G83713
• +Expand

• MDL： MFCD00048808
• InChIKey： ICSKJDZASFIJQK-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H18O/c1-4-5-6-9(10)7-8(2)3/h8H,4-7H2,1-3H3
• SMILES： CCCCC(=O)CC(C)C

Computed Properties

• Exact Mass: 142.13600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 5
• Monoisotopic Mass: 142.135765193 g/mol
• Heavy Atom Count: 10
• Complexity: 94.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 17.1Ų
• Molecular Weight: 142.24

Experimental Properties

• LogP: 2.79180
• PSA: 17.07000
• Refractive Index: 1.4150
• Boiling Point: 180℃
• Melting Point: -18.52°C (estimate)
• Vapor Pressure: 0.9±0.3 mmHg at 25°C
• Flash Point: 57.6±7.5 °C
• Color/Form: Not available
• Solubility: Not available
• Density: 0.8258 (estimate)

2-Methyloctan-4-one Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases： 52
• Signal Word：warning

2-Methyloctan-4-one Customs Data

• HS CODE：2914190090
• Customs Data：

  China Customs Code:

  2914190090

  Overview:

  2914190090 Other acyclic ketones without other oxygen-containing groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914190090 other acyclic ketones without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%